Cas no 2171872-34-5 (13,13-dimethyl-2,6,9-trioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane)

• Product Name: 13,13-dimethyl-2,6,9-trioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane
• CAS No: 2171872-34-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6170026
• PubChem ID: 165728247
• Update Time: 2025-10-30

13,13-dimethyl-2,6,9-trioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 13,13-dimethyl-2,6,9-trioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane
• EN300-1280347
• 13,13-dimethyl-2,6,9-trioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane
• 2171872-34-5

• Inchi： 1S/C13H23NO3/c1-11(2)8-14-13(5-7-16-10-13)17-12(11)4-3-6-15-9-12/h14H,3-10H2,1-2H3
• InChI Key： PDVNSHMPXWRYFH-UHFFFAOYSA-N
• SMILES： O1C2(COCC2)NCC(C)(C)C21COCCC2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.7Ų

Additional information on 13,13-dimethyl-2,6,9-trioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane

Recent Advances in the Study of 13,13-dimethyl-2,6,9-trioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane (CAS: 2171872-34-5)

The compound 13,13-dimethyl-2,6,9-trioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane (CAS: 2171872-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound, characterized by its complex polycyclic framework, has been the subject of several studies aimed at elucidating its chemical behavior, biological activity, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its stability and reactivity under various physiological conditions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the spirocyclic structure of 13,13-dimethyl-2,6,9-trioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane confers remarkable resistance to enzymatic degradation, making it a promising scaffold for the development of long-acting therapeutics. The study also highlighted the compound's ability to form stable complexes with biological targets, such as G-protein-coupled receptors (GPCRs), which are critical in numerous disease pathways.

In addition to its pharmacological potential, the compound has been investigated for its role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported that 13,13-dimethyl-2,6,9-trioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane can be functionalized to enhance the solubility and bioavailability of poorly water-soluble drugs. The researchers utilized a combination of computational modeling and experimental validation to design derivatives of the compound that exhibit improved pharmacokinetic profiles. These findings suggest that the compound could serve as a versatile platform for the development of next-generation drug formulations.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that 13,13-dimethyl-2,6,9-trioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. A recent preprint on bioRxiv (2024) described how the compound reduced neuronal apoptosis in a cell culture model of Alzheimer's disease, suggesting its potential as a therapeutic agent for neurodegenerative disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy in animal models.

The synthetic routes for 13,13-dimethyl-2,6,9-trioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane have also been a focus of recent research. A 2023 publication in Organic Letters detailed a novel, scalable synthesis method that improves yield and reduces the use of hazardous reagents. This advancement is critical for the large-scale production of the compound, which is essential for preclinical and clinical studies. The authors also highlighted the importance of optimizing reaction conditions to minimize the formation of byproducts, which could impact the compound's purity and biological activity.

Despite these promising developments, challenges remain in the clinical translation of 13,13-dimethyl-2,6,9-trioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane. Issues such as potential off-target effects, metabolic stability, and formulation compatibility need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full therapeutic potential of this intriguing compound.

In conclusion, 13,13-dimethyl-2,6,9-trioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane (CAS: 2171872-34-5) represents a promising area of research in chemical biology and drug development. Its unique structural features, combined with its diverse biological activities, make it a compelling candidate for further investigation. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential to fully realize its potential in addressing unmet medical needs.